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Compound of Interest

Compound Name:
2-(Trifluoromethyl)-3-

ethoxydodecafluorohexane

CAS No.: 297730-93-9

Cat. No.: B1225354

Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on preventing plasticizer leaching when using 3M™ Novec™

7500 Engineered Fluid.

Frequently Asked Questions (FAQs)
Q1: What is Novec™ 7500 and why is it used in laboratory settings?

A1: 3M™ Novec™ 7500 is a non-flammable, hydrofluoroether (HFE) fluid with a wide liquid

range, low toxicity, and a low global warming potential.[1][2] It is often used in laboratories for

applications such as heat transfer, solvent deposition, and as a medium for certain chemical

reactions due to its excellent dielectric properties and material compatibility.[3]

Q2: What is plasticizer leaching and why is it a concern?

A2: Plasticizer leaching is the process by which plasticizers, which are additives used to

increase the flexibility and durability of polymers, migrate out of the plastic matrix.[4] Since

plasticizers are not chemically bonded to the polymer, they can diffuse out when exposed to
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certain conditions like heat or contact with solvents.[5] This is a concern in research and

pharmaceutical applications as the leached plasticizers can contaminate experiments, interfere

with analytical measurements, and potentially compromise the integrity of drug formulations.[6]

Q3: Is Novec™ 7500 compatible with all types of plastics and elastomers?

A3: Novec™ 7500 is generally compatible with a wide range of plastics.[1][7] However, due to

its ability to dissolve certain oils, it is more likely to extract plasticizers from elastomeric

materials compared to other fluids like perfluorocarbons (PFCs).[8][9] Therefore, caution should

be exercised when using Novec™ 7500 with flexible plastics and elastomers that are known to

contain high levels of plasticizers.

Q4: Which materials are recommended for use with Novec™ 7500 to minimize leaching?

A4: For applications where plasticizer leaching is a critical concern, it is recommended to use

materials with low plasticizer content. Elastomers such as Ethylene Propylene Diene Monomer

(EPDM), Ethylene Propylene Rubber (EPR), and butyl rubber are generally considered to have

good compatibility with Novec™ 7500.[8] For plastics, materials that are inherently flexible and

do not require plasticizers, such as polytetrafluoroethylene (PTFE) and polyethylene, are

excellent choices.

Q5: How can I prevent or minimize plasticizer leaching in my experiments?

A5: To minimize plasticizer leaching, consider the following strategies:

Material Selection: Choose materials with low or no plasticizer content.

Pre-leaching/Cleaning: Before use, rinse or soak plastic components in a solvent that is a

good solvent for the plasticizer but will not damage the polymer, if permissible for your

application.

Use of Coatings: Applying a barrier coating to the surface of the plastic can prevent the

diffusion of plasticizers.

Optimize Experimental Conditions: Use the lowest temperature and shortest duration of

contact with Novec™ 7500 that your experiment allows, as higher temperatures and longer

exposure times can increase leaching rates.
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Troubleshooting Guide
This guide addresses common issues related to plasticizer leaching when using Novec™ 7500.

Issue 1: Unexpected peaks in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Possible Cause: Plasticizers leached from tubing, seals, or other plastic components in your

experimental setup are contaminating your sample.

Troubleshooting Steps:

Blank Analysis: Run a blank sample of Novec™ 7500 that has not been in contact with

your experimental setup to confirm the fluid is not the source of contamination.

Systematic Component Check: If the blank is clean, systematically expose Novec™ 7500

to each plastic component of your setup individually and analyze the fluid for

contaminants. This will help you identify the source of the leaching.

Material Replacement: Once the source is identified, replace the problematic component

with a more compatible material (e.g., EPDM, PTFE).

Injector and Syringe Cleaning: Ensure the GC-MS syringe and injector are thoroughly

cleaned to prevent carryover from previous injections.

Issue 2: Changes in the physical properties of plastic components (e.g., hardening, cracking).

Possible Cause: Significant loss of plasticizer from the material, leading to embrittlement.[4]

Troubleshooting Steps:

Visual Inspection: Regularly inspect all plastic and elastomeric components for signs of

degradation.

Material Compatibility Testing: Perform compatibility testing (see Experimental Protocols

below) on any new materials before introducing them into your experimental workflow.

Consult Manufacturer's Data: Refer to the material manufacturer's chemical compatibility

data for information on suitability with hydrofluoroethers.
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Issue 3: Inconsistent or non-reproducible experimental results.

Possible Cause: Variable levels of plasticizer contamination are interfering with your

experiment.

Troubleshooting Steps:

Standardize Materials: Ensure that all plastic and elastomeric components are from the

same lot and manufacturer to minimize variability in plasticizer content.

Implement a Pre-treatment Protocol: Introduce a standardized pre-cleaning or pre-

leaching step for all plastic components before they are used in your experiments.

Quality Control Checks: Regularly run control experiments to monitor for the presence of

contaminants that could affect your results.

Experimental Protocols
Protocol 1: Gravimetric Analysis of Plasticizer Leaching (Modified ASTM D1239-14)

This protocol provides a method to quantify the amount of extractable content (primarily

plasticizers) from a plastic material upon immersion in Novec™ 7500.

Materials:

Test specimens of the plastic material (e.g., 50 x 50 mm squares).

Novec™ 7500.

Glass containers with lids.

Analytical balance (accurate to 0.001 g).

Forced-air oven.

Procedure:

Cut at least three test specimens of the plastic material to a consistent size.
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Clean the specimens with a lint-free cloth and handle with forceps to avoid contamination.

Weigh each specimen to the nearest 0.001 g and record the initial weight (W_initial).

Place each specimen in a separate glass container and add a sufficient volume of

Novec™ 7500 to fully immerse the specimen.

Seal the containers and place them in an oven at a controlled temperature relevant to your

experimental conditions for a specified duration (e.g., 24, 48, or 72 hours).

After the immersion period, carefully remove the specimens from the containers.

Allow the Novec™ 7500 to evaporate from the surface of the specimens in a well-

ventilated area.

Dry the specimens in an oven at a temperature that will not damage the material until a

constant weight is achieved.

Weigh each dried specimen to the nearest 0.001 g and record the final weight (W_final).

Calculation:

Percent Weight Loss = [(W_initial - W_final) / W_initial] * 100

Protocol 2: Identification and Quantification of Leached Plasticizers using Accelerated Solvent

Extraction (ASE) and GC-MS

This protocol details the extraction and analysis of leached plasticizers from Novec™ 7500.

Materials:

Novec™ 7500 sample that has been in contact with the plastic material.

Accelerated Solvent Extractor (ASE) system.

GC-MS system.

Appropriate extraction solvents (e.g., petroleum ether, methylene chloride).
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Plasticizer standards for calibration.

Procedure:

Sample Preparation: If the plastic material itself is being tested, grind it to a fine powder

(e.g., 10 mesh or finer).[1]

Accelerated Solvent Extraction (ASE):

Accurately weigh a known amount of the ground polymer or a known volume of the

Novec™ 7500 sample into an extraction cell.

Perform the extraction using an appropriate solvent and optimized ASE conditions (e.g.,

temperature, pressure, static time).[1][5]

Sample Concentration: Evaporate the solvent from the extract to concentrate the leached

plasticizers.

GC-MS Analysis:

Reconstitute the dried extract in a suitable solvent for GC-MS analysis.

Inject the sample into the GC-MS.

Identify the plasticizers by comparing the resulting mass spectra to a library of known

plasticizer spectra.

Quantify the amount of each plasticizer by creating a calibration curve using known

standards.

Quantitative Data Summary
While extensive quantitative data on the compatibility of Novec™ 7500 with a wide range of

plastics and elastomers is not readily available in the public domain, the following table

summarizes the qualitative compatibility based on manufacturer information and general

chemical resistance knowledge. It is strongly recommended that users perform their own

compatibility testing for critical applications.
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Material
Common
Plasticizers

Compatibility with
Novec™ 7500

Expected Leaching
Potential

Plastics

Polytetrafluoroethylen

e (PTFE)
None Excellent Very Low

Polyethylene (PE) None Excellent Very Low

Polypropylene (PP) None Excellent Very Low

Polyvinyl Chloride

(PVC) - Flexible

Phthalates (e.g.,

DEHP, DINP)
Fair to Good High

Polycarbonate (PC) None Excellent Very Low

Elastomers

EPDM
Low levels of

processing oils
Excellent Low

EPR
Low levels of

processing oils
Excellent Low

Butyl
Low levels of

processing oils
Excellent Low

Nitrile (Buna-N) Phthalates Fair Moderate to High

Silicone None Good Low

Fluoroelastomers

(e.g., Viton™)
None Excellent Very Low

Visualizations
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Polymer Matrix

External Environment (Novec 7500)
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Caption: Mechanism of plasticizer leaching from a polymer matrix into Novec 7500.
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Start: Material Selection for Novec 7500 Application

Identify Application Requirements
(Temperature, Pressure, Flexibility)

Initial Material Screening
(Consult Compatibility Charts)

Is a Flexible Material Required?

Select Low/No Plasticizer Elastomer
(e.g., EPDM, Butyl, Silicone)

Yes

Select Rigid or Inherently
Flexible Plastic (e.g., PTFE, PE)

No

Perform Compatibility Testing
(Gravimetric, GC-MS)

Evaluate Leaching and
Material Degradation

Final Material Selection

Click to download full resolution via product page

Caption: Workflow for selecting materials to minimize plasticizer leaching with Novec 7500.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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